Tetraammonium hydrogen 2-phosphonobutane-1,2,4-tricarboxylate
Overview
Description
Tetraammonium hydrogen 2-phosphonobutane-1,2,4-tricarboxylate is a chemical compound with the molecular formula C7H23N4O9P. It is a derivative of 2-phosphonobutane-1,2,4-tricarboxylic acid, which is known for its applications in various industrial processes. This compound is primarily used as a complexing agent, dispersant, and antiscalant in water treatment and other industrial applications .
Preparation Methods
The synthesis of tetraammonium hydrogen 2-phosphonobutane-1,2,4-tricarboxylate typically involves the reaction of 2-phosphonobutane-1,2,4-tricarboxylic acid with ammonium hydroxide. The reaction is carried out under controlled conditions to ensure the formation of the tetraammonium salt. The process can be summarized as follows:
Reactants: 2-phosphonobutane-1,2,4-tricarboxylic acid and ammonium hydroxide.
Reaction Conditions: The reaction is conducted in an aqueous medium at a controlled temperature and pH.
Product Isolation: The resulting this compound is isolated by crystallization or precipitation.
Chemical Reactions Analysis
Tetraammonium hydrogen 2-phosphonobutane-1,2,4-tricarboxylate undergoes various chemical reactions, including:
Complexation: It forms stable complexes with metal ions such as calcium, magnesium, zinc, aluminum, and iron.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions under specific conditions, although these reactions are less common in its typical applications.
Substitution: It can participate in substitution reactions where the ammonium ions are replaced by other cations.
Scientific Research Applications
Tetraammonium hydrogen 2-phosphonobutane-1,2,4-tricarboxylate has a wide range of scientific research applications:
Chemistry: It is used as a complexing agent in various chemical processes to prevent the precipitation of metal salts.
Biology: The compound is studied for its potential use in biological systems, particularly in the stabilization of enzymes and other proteins.
Mechanism of Action
The mechanism of action of tetraammonium hydrogen 2-phosphonobutane-1,2,4-tricarboxylate involves its ability to form stable complexes with metal ions. This complexation prevents the precipitation of metal salts, thereby acting as an effective antiscalant and dispersant. The molecular targets include metal ions such as calcium, magnesium, zinc, aluminum, and iron. The pathways involved in its action are primarily related to the stabilization of these metal ions in solution .
Comparison with Similar Compounds
Tetraammonium hydrogen 2-phosphonobutane-1,2,4-tricarboxylate can be compared with other similar compounds such as:
2-Phosphonobutane-1,2,4-tricarboxylic acid: The parent compound, which also acts as a complexing agent and antiscalant.
Tetrasodium hydrogen 2-phosphonobutane-1,2,4-tricarboxylate: A similar compound with sodium ions instead of ammonium ions, used in similar applications.
Aminotris(methylenephosphonic acid): Another phosphonic acid derivative used as a scale inhibitor and complexing agent.
This compound is unique due to its specific ammonium ion composition, which provides distinct properties in terms of solubility and complexation behavior .
Biological Activity
Tetraammonium hydrogen 2-phosphonobutane-1,2,4-tricarboxylate, often referred to as PBTC (2-phosphonobutane-1,2,4-tricarboxylic acid), is a compound with significant biological activity and applications in various fields, including agriculture, environmental science, and industrial processes. This article reviews its biological activity, synthesizing findings from diverse research studies.
PBTC has the empirical formula and is characterized by multiple functional groups, including carboxylic and phosphonic acid moieties. These properties contribute to its ability to interact with various biological systems.
| Property | Value |
|---|---|
| Empirical Formula | |
| Density | 1.27 g/cm³ |
| Boiling Point | ~100 °C |
| Flash Point | >100 °C |
| CAS Number | 37971-36-1 |
PBTC exhibits its biological activity primarily through its ability to inhibit scale formation and corrosion in industrial applications. It operates by chelating metal ions, thus preventing their precipitation and subsequent scale formation. This property is particularly valuable in water treatment processes.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of PBTC. It has been shown to possess significant efficacy against various pathogens due to its ability to disrupt microbial cell membranes and metabolic functions.
- Case Study : A study demonstrated that PBTC effectively inhibited the growth of Escherichia coli and Staphylococcus aureus, suggesting its potential use as an antimicrobial agent in healthcare settings .
Environmental Impact
PBTC is also recognized for its role in environmental applications, particularly in wastewater treatment. Its phosphonate structure allows for effective removal of heavy metals and organic pollutants from wastewater streams.
Research Findings
- A comparative study indicated that PBTC significantly reduced the concentration of phosphonates in industrial wastewater when treated with UV/FeII methods .
- Another research highlighted its effectiveness in preventing mineral scale formation in reverse osmosis systems used for wastewater reclamation .
Toxicity and Safety
While PBTC has beneficial applications, it is essential to consider its toxicity profile. The compound may cause irritation upon contact with skin or eyes and should be handled with appropriate safety measures.
Summary of Biological Activities
Properties
CAS No. |
93803-05-5 |
|---|---|
Molecular Formula |
C7H23N4O9P |
Molecular Weight |
338.25 g/mol |
IUPAC Name |
tetraazanium;2-(carboxymethyl)-2-phosphonatopentanedioate |
InChI |
InChI=1S/C7H11O9P.4H3N/c8-4(9)1-2-7(6(12)13,3-5(10)11)17(14,15)16;;;;/h1-3H2,(H,8,9)(H,10,11)(H,12,13)(H2,14,15,16);4*1H3 |
InChI Key |
OKYZCYSYTBASGO-UHFFFAOYSA-N |
Canonical SMILES |
C(CC(CC(=O)O)(C(=O)[O-])P(=O)([O-])[O-])C(=O)[O-].[NH4+].[NH4+].[NH4+].[NH4+] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
